Benzyl 3-(aminomethyl)azetidine-1-carboxylate

• IUPAC Name: benzyl 3-(aminomethyl)azetidine-1-carboxylate
• InChI: InChI=1S/C12H16N2O2/c13-6-11-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9,13H2
• InChI Key: BYCVYBQLKZYFBQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2=CC=CC=C2)CN
• Molecular Formula: C12H16N2O2
• DSSTOX Substance ID: DTXSID60640764
• Molecular Weight: 220.27 g/mol
• CAS No.: 1016731-24-0

Description

Benzyl 3-(aminomethyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Constrained Heterocyclic Diamino Acid Derivatives

Benzyl 3-(aminomethyl)azetidine-1-carboxylate serves as a precursor in the synthesis of constrained heterocyclic diamino acid derivatives. For instance, it has been used to produce stereochemically defined 2-(aminomethyl)-1-aminocyclopropanecarboxylic acid derivatives, which are valuable in the development of new pharmaceuticals and biologically active compounds (Brabandere et al., 2014).

Facilitating Biological and Foldameric Applications

The compound has also been explored for its potential in biological and foldameric applications. The synthesis of new aziridine-2- and azetidine-3-carboxylic acid derivatives incorporating this structure has shown promise for use in biological studies and the development of foldamers, molecules that mimic the structural features of peptides (Žukauskaitė et al., 2011).

Development of S1P Receptor Modulators

In the pharmaceutical industry, derivatives of this compound have been utilized in the discovery of potent and selective S1P receptor modulators, demonstrating significant efficacy in phase 2 clinical trials for treating relapsing-remitting multiple sclerosis (Pan et al., 2013).

Enhancing Synthetic Methodologies

The chemical serves as a key intermediate in various synthetic methodologies, including the base-promoted diastereoselective α-alkylation, enabling the production of optically active α-substituted azetidine-2-carboxylic acid esters. Such methodologies are crucial for the synthesis of complex molecules with specific stereochemical configurations (Tayama et al., 2018).

Biotransformations and Synthetic Applications

Biotransformations catalyzed by Rhodococcus erythropolis have been applied to racemic mixtures of benzylazetidine-2-carbonitriles and their derivatives, leading to the efficient and enantioselective production of azetidine-2-carboxylic acids. These processes underscore the compound's role in facilitating green chemistry approaches and enabling the synthesis of chiral molecules with high purity (Leng et al., 2009).

Safety and Hazards

• MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS) .